Cas no 1491844-67-7 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine
• CAS No: 1491844-67-7
• MF: C₁₆H₁₆NO₂F
• MW: 273
• MDL: MFCD28954378
• CID: 4602179
• PubChem ID: 65352653
• Update Time: 2025-05-20

1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine
• 1,4-Benzodioxin-2-methanamine, α-[(4-fluorophenyl)methyl]-2,3-dihydro-

• MDL： MFCD28954378
• Inchi： InChI=1S/C16H16FNO2/c17-12-7-5-11(6-8-12)9-13(18)16-10-19-14-3-1-2-4-15(14)20-16/h1-8,13,16H,9-10,18H2
• InChI Key： MEDMOVJGPKLNJJ-UHFFFAOYSA-N
• SMILES： c1ccc2c(c1)OCC(O2)C(Cc3ccc(cc3)F)N

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.0±30.0 °C at 760 mmHg
• Flash Point: 194.5±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine (CAS No. 1491844-67-7)

The compound 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine (CAS No. 1491844-67-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive benzodioxin core coupled with a fluorophenyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurotransmitter receptors, given its structural resemblance to other bioactive amines. The presence of the fluorine atom enhances its metabolic stability, a feature highly sought after in drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments for neurological and psychiatric disorders. This compound’s dual pharmacophore design—combining a benzodioxin scaffold with a fluorinated phenyl group—aligns with current trends in precision medicine. Its CAS No. 1491844-67-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance in drug discovery pipelines. The molecule’s lipophilicity and blood-brain barrier permeability are also under investigation, as these properties are critical for central nervous system (CNS) drug candidates.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine involves multi-step organic reactions, often starting from 1,4-benzodioxane derivatives. Key steps include N-alkylation and fluorophenyl incorporation, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. The compound’s stereochemistry is another area of interest, as enantiomeric purity can significantly impact its biological activity.

From a mechanistic perspective, this compound is hypothesized to interact with G-protein-coupled receptors (GPCRs), particularly those involved in dopaminergic and serotonergic pathways. Such interactions could make it a valuable tool for studying neurodegenerative diseases like Parkinson’s or mood disorders such as depression. Its fluorophenyl group may also contribute to selective binding, reducing off-target effects—a major challenge in CNS drug development.

Beyond its therapeutic potential, CAS No. 1491844-67-7 is also a subject of computational chemistry studies. Researchers use molecular docking and QSAR models to predict its binding affinities and optimize its structure. These in silico approaches are complemented by in vitro assays to validate its efficacy and safety. The compound’s ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are routinely evaluated to assess its viability as a lead compound.

The growing interest in 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine is evident from its frequent mentions in scientific literature and patent applications. Its benzodioxin scaffold is particularly notable for its bioisosteric properties, often serving as a replacement for other heterocycles to improve drug-like characteristics. This adaptability makes it a versatile building block in medicinal chemistry.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-(4-fluorophenyl)ethan-1-amine (CAS No. 1491844-67-7) represents a fascinating intersection of structural innovation and therapeutic potential. Its unique design addresses key challenges in drug discovery, from metabolic stability to receptor selectivity. As research progresses, this compound may emerge as a cornerstone in the development of next-generation CNS therapeutics, offering hope for patients with unmet medical needs.